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Compound of Interest

Compound Name: Sabinen

Cat. No.: B10790251 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides essential safety and logistical information for the handling and disposal

of Sabinene, a flammable bicyclic monoterpene. Adherence to these procedures is critical to

ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Sabinene is a flammable liquid and vapor that can cause serious health effects.[1][2][3][4][5]

Understanding its hazards is the first step in safe handling. The primary risks include

flammability, aspiration toxicity, and irritation to the skin, eyes, and respiratory system. Some

individuals may also experience an allergic skin reaction.

Proper selection and use of Personal Protective Equipment (PPE) are non-negotiable. The

following table summarizes the required PPE for handling Sabinene.
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Protection Type Required PPE Specifications and Rationale

Eye and Face
Safety goggles with side

shields or a face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Chemical-resistant gloves.

Prevents skin contact which

can cause irritation and

potential allergic reactions.

Body
Flame-retardant, anti-static lab

coat or 100% cotton lab coat.

Provides a barrier against

splashes and protects from fire

hazards.

Respiratory

Use in a well-ventilated area is

required. A respirator is not

typically necessary with

adequate engineering controls.

If ventilation is insufficient, a

NIOSH-approved respirator

with organic vapor cartridges is

mandatory to prevent

respiratory irritation.

Quantitative Data for Sabinene
The following tables provide a summary of the known physical, chemical, and toxicological

properties of Sabinene.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₀H₁₆

Molecular Weight 136.23 g/mol

Appearance Colorless liquid

Boiling Point 163-164 °C (325.4-327.2 °F)

Flash Point 37 °C (98.6 °F)

Density 0.844 - 0.902 g/cm³ at 20 °C

Vapor Pressure 8.7 kPa at 20 °C

Solubility in Water Practically insoluble

Toxicological Data

Test Result Species Source

Acute Oral Toxicity

(LD50)
301 – 2,000 mg/kg Rat

Aquatic Toxicity

(EC50)
ca. 3,960 mg/l (48 h)

Daphnia magna

(Water flea)

It is important to note that comprehensive toxicological data for Sabinene is limited. In some

assessments, camphene is used as a read-across analog. No occupational exposure limits

have been established for Sabinene.

Standard Operating Procedure for Handling
Sabinene
This section provides a step-by-step guide for the safe handling of Sabinene in a laboratory

setting.

3.1. Engineering Controls and Preparation
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Ventilation: All work with Sabinene must be conducted in a certified chemical fume hood to

minimize the inhalation of vapors.

Ignition Sources: Before handling, ensure the work area is free of all potential ignition

sources, including open flames, hot plates, and spark-producing equipment. Use only

explosion-proof electrical equipment.

Grounding: When transferring Sabinene between containers, ensure they are properly

bonded and grounded to prevent the buildup of static electricity.

3.2. Handling and Storage

Personal Protective Equipment: Don the appropriate PPE as outlined in Section 1 before

handling Sabinene.

Container Handling: Keep Sabinene containers tightly closed when not in use.

Storage: Store Sabinene in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents. The recommended storage temperature is

between 2-8°C (36-46°F). Flammable liquid storage cabinets are required.

3.3. Spill and Emergency Procedures

Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as

sand, vermiculite, or diatomaceous earth.

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area immediately.
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Contact your institution's emergency response team.

Fire:

Use a Class B fire extinguisher (carbon dioxide, dry chemical, or alcohol-resistant foam).

First Aid:

Skin Contact: Immediately remove contaminated clothing and rinse the affected area with

plenty of water.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek medical attention.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Disposal Plan
All Sabinene waste, including contaminated materials, must be treated as hazardous waste.

Waste Collection: Collect all Sabinene-containing waste in a clearly labeled, sealed, and

appropriate container.

Disposal: Dispose of the waste through your institution's hazardous waste management

program, following all local, state, and federal regulations. Do not dispose of Sabinene down

the drain or in regular trash.

Workflow for Safe Handling of Sabinene
The following diagram illustrates the key steps and decision points for safely working with

Sabinene.
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Start: Prepare to Handle Sabinene

1. Don Required PPE
(Goggles, Gloves, Lab Coat)

2. Verify Engineering Controls
(Fume Hood, No Ignition Sources)

3. Handle Sabinene in Fume Hood
(Grounding for Transfers)

4. Store Properly
(Cool, Ventilated, Tightly Sealed)

Spill or Exposure?

Follow Spill/Emergency Protocol

Yes

5. Dispose of Waste
(Hazardous Waste Stream)

No

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of Sabinene from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10790251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

